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Compound of Interest

Compound Name: 4-Methylbenzhydryl chloride

Cat. No.: B1352313

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data and
handling precautions for 4-Methylbenzhydryl chloride (CAS No. 779-14-6). Due to the limited
availability of a complete Safety Data Sheet (SDS) for this specific compound, this document
also draws upon safety information for structurally similar chemicals to provide general
guidance. All quantitative data is summarized for clarity, and procedural workflows are
visualized to ensure safe laboratory practices.

Chemical and Physical Properties

4-Methylbenzhydryl chloride is a chemical intermediate with the molecular formula C14H13Cl.
[1][2] While a comprehensive, verified set of physical properties is not readily available, the
following data has been compiled from multiple sources.
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Property Value Source
CAS Number 779-14-6 [1112]
Molecular Formula C14H13Cl [1][2]
Molecular Weight 216.71 g/mol [11[2]
Boiling Point 313.2 °C at 760 mmHg [3]
Density 1.098 g/cm3 [1][3]
Flash Point 138.2 °C [3]

Vapor Pressure

0.000927 mmHg at 25°C

[3]

Index of Refraction

1.575

[3]

Hazard Identification and Safety Precautions

A complete GHS classification for 4-Methylbenzhydryl chloride is not available. However,

based on its chemical structure as a substituted benzhydryl chloride, it should be handled as a

potentially corrosive and irritating compound. Structurally similar compounds, such as

benzhydryl chloride, are classified as corrosive and can cause severe skin burns and eye

damage.[4] Therefore, stringent safety measures are imperative.

General Handling Precautions:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Work in a well-ventilated area, preferably within a chemical fume hood.

Keep away from incompatible materials such as bases, alcohols, and amines.[5]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is critical when handling 4-Methylbenzhydryl chloride. The
following diagram outlines the recommended PPE.
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Caption: Recommended Personal Protective Equipment for handling 4-Methylbenzhydryl
chloride.

First Aid Measures

In the event of exposure, immediate action is crucial. The following table summarizes first-aid
procedures based on general guidance for corrosive chemical compounds.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

Inhalation breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical
attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Storage and Disposal

Proper storage and disposal are essential to maintain the stability of 4-Methylbenzhydryl

chloride and to prevent accidental exposure.

Storage:

o Store in a tightly closed container in a dry and well-ventilated place.

o Keep cool.

o Store away from incompatible materials.[5]

Disposal:
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» Dispose of contents and container in accordance with local, regional, national, and
international regulations.

» Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.

Accidental Release Measures

In the case of a spill or accidental release, follow a clear and practiced protocol to ensure
safety and minimize environmental contamination.

Accidental Release
of 4-Methylbenzhydryl Chloride
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Caption: Workflow for responding to an accidental release of 4-Methylbenzhydryl chloride.

Experimental Protocols

Detailed experimental protocols for the use of 4-Methylbenzhydryl chloride are scarce in
publicly available literature. One notable application is its use as a precursor in the synthesis of
N-methyl-N'-(4-methylbenzhydryl) piperazine, an antihistaminic compound. This suggests its
utility in pharmaceutical synthesis as an alkylating agent. Researchers utilizing this compound
should develop detailed, peer-reviewed protocols that incorporate the safety and handling
precautions outlined in this guide.

Disclaimer: This document is intended for informational purposes only and is based on the
limited data available for 4-Methylbenzhydryl chloride. It is not a substitute for a
comprehensive Safety Data Sheet (SDS). Researchers and scientists are strongly advised to
obtain a complete SDS from their chemical supplier before handling this compound and to
conduct a thorough risk assessment for their specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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